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Compound of Interest

Compound Name: Chitotriose Trihydrochloride

Cat. No.: B15587819 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Chitotriose Trihydrochloride, a trimer of N-acetylglucosamine, is a well-defined chito-

oligosaccharide (COS) that has garnered significant interest in biomedical research. Its water

solubility and biocompatibility make it a promising candidate for various therapeutic

applications. These application notes provide an overview of the use of Chitotriose
Trihydrochloride in cell culture, with a focus on its anticancer, antifungal, and gut health-

promoting properties. Detailed protocols and quantitative data are presented to guide

researchers in their experimental design.

Physicochemical Properties
Property Value Reference

Molecular Formula C₁₈H₃₅N₃O₁₃·3HCl --INVALID-LINK--

Molecular Weight 610.86 g/mol --INVALID-LINK--

Appearance White to off-white powder N/A

Solubility Water N/A
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Chitotriose Trihydrochloride has demonstrated potential as a synergistic agent in cancer

therapy, enhancing the efficacy of existing chemotherapeutic drugs.

A. Synergistic Effect with Doxorubicin in Breast Cancer
Cells
A recent study highlighted the ability of Chitotriose Trihydrochloride to enhance the antitumor

activity of doxorubicin in MDA-MB-231 human breast cancer cells.[1] Pre-incubation with

Chitotriose Trihydrochloride was found to promote the nuclear uptake of doxorubicin, leading

to increased apoptosis.[1]

Effective Concentration Range: 6.25 to 100 µM[2]

Cell Line Treatment
Concentration of
Chitotriose

Outcome

MDA-MB-231
Combination with

Doxorubicin
6.25 - 100 µM

Enhanced doxorubicin

efficacy in a dose-

dependent manner.[2]

B. Signaling Pathway Modulation
The synergistic effect of Chitotriose Trihydrochloride in MDA-MB-231 cells is associated with

the upregulation of the Early Growth Response 1 (Egr1) gene.[1] Egr1, in turn, modulates its

downstream target, Gadd45a (Growth Arrest and DNA Damage-inducible alpha), contributing

to enhanced cell death.[1] Furthermore, this compound has been shown to influence the PI3K-

Akt and focal adhesion signaling pathways.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15587819?utm_src=pdf-body
https://www.benchchem.com/product/b15587819?utm_src=pdf-body
https://www.researchgate.net/figure/a-Chart-comparing-the-IC50-values-of-the-compounds-for-different-cell-lines-b-Chart_fig3_358307689
https://www.benchchem.com/product/b15587819?utm_src=pdf-body
https://www.researchgate.net/figure/a-Chart-comparing-the-IC50-values-of-the-compounds-for-different-cell-lines-b-Chart_fig3_358307689
https://pmc.ncbi.nlm.nih.gov/articles/PMC2527134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2527134/
https://www.benchchem.com/product/b15587819?utm_src=pdf-body
https://www.researchgate.net/figure/a-Chart-comparing-the-IC50-values-of-the-compounds-for-different-cell-lines-b-Chart_fig3_358307689
https://www.researchgate.net/figure/a-Chart-comparing-the-IC50-values-of-the-compounds-for-different-cell-lines-b-Chart_fig3_358307689
https://www.researchgate.net/figure/a-Chart-comparing-the-IC50-values-of-the-compounds-for-different-cell-lines-b-Chart_fig3_358307689
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chitotriose
Trihydrochloride

Egr1 Gene
Upregulation

PI3K-Akt
Pathway

Focal Adhesion
Pathway

Gadd45a
Activation

Enhanced
Apoptosis

Cell Viability Assay Cellular Uptake Assay

Seed Cells

Pre-incubate with
Chitotriose

Add Doxorubicin

MTT Assay

Seed Cells on
Coverslips

Pre-incubate with
Chitotriose

Add Doxorubicin

Fix and Stain
(DAPI)

Confocal
Microscopy

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chito-oligosaccharides

PI3K/AKT Pathway
Activation

ERK Pathway
Inhibition

Tight Junction
Integrity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Chitotriose
Trihydrochloride in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587819#chitotriose-trihydrochloride-concentration-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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